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Compound of Interest

Compound Name: 3,4-Difluoro-2-methylbenzonitrile

Cat. No.: B150818

An In-Depth Technical Guide to the Safe Handling and Use of 3,4-Difluoro-2-
methylbenzonitrile

This guide provides comprehensive safety information and handling protocols for 3,4-Difluoro-
2-methylbenzonitrile, tailored for researchers, scientists, and professionals in drug
development. Moving beyond a standard Material Safety Data Sheet (MSDS), this document
synthesizes critical safety data with practical, field-proven insights to ensure the well-being of
laboratory personnel and the integrity of research.

Chemical Identity and Physicochemical Properties

3,4-Difluoro-2-methylbenzonitrile is a fluorinated aromatic nitrile, a class of compounds often
utilized as building blocks in medicinal chemistry and materials science.[1][2] Its specific
substitution pattern makes it a valuable intermediate in the synthesis of complex molecules.[1]

Table 1: Physicochemical Data for 3,4-Difluoro-2-methylbenzonitrile
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Property Value Source
CAS Number 847502-83-4 [1103114]
Molecular Formula CsHsF2N [1]
Molecular Weight 153.13 g/mol [1]
Melting Point 39-44 °C [1]
Boiling Point 213.5 £ 35.0 °C (Predicted) [1]
Density 1.21 + 0.1 g/cm? (Predicted) [1]
Appearance White to off-white solid/crystals  [5]

Hazard Identification and GHS Classification

This compound is classified as acutely toxic and an irritant.[4][6] Understanding these hazards
is the foundation for implementing appropriate safety measures.

GHS Hazard Statements:

H301: Toxic if swallowed.[4][6]

e H311: Toxic in contact with skin.[4][6]

e H331: Toxic if inhaled.[4][6]

e H315: Causes skin irritation.[4][6]

o H319: Causes serious eye irritation.[4][6]
o H335: May cause respiratory irritation.[4]
Signal Word: Danger[4]

Pictograms:

e GHSO06 (Skull and Crossbones)[4]
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o GHSO07 (Exclamation Mark)[4]

The toxicity of nitriles can be associated with their potential to release cyanide in vivo, although
the specific toxicological properties for this compound are not extensively detailed in the
available literature.[4] Therefore, treating it with the precautions appropriate for toxic nitriles is a
prudent and necessary safety measure.

Exposure Control and Personal Protective
Equipment (PPE)

A multi-layered approach to exposure control is essential, beginning with engineering controls
and supplemented by rigorous personal protective equipment protocols.

Engineering Controls

o Fume Hood: All handling of 3,4-Difluoro-2-methylbenzonitrile, including weighing and
transfers, must be conducted in a properly functioning chemical fume hood to minimize
inhalation exposure.[4]

o Ventilation: The laboratory should be well-ventilated to ensure that any fugitive emissions are
diluted and exhausted.[5][7]

o Safety Shower and Eyewash Station: These must be readily accessible in the immediate
work area.

Personal Protective Equipment (PPE)

The selection of PPE is critical to prevent dermal and eye contact.

» Hand Protection: Wear compatible chemical-resistant gloves.[6] Given the lack of specific
breakthrough time data for this compound, double-gloving can provide an additional layer of
protection. Always inspect gloves for tears or punctures before use.

o Eye and Face Protection: Chemical safety goggles are mandatory.[6] A face shield should
also be worn when there is a risk of splashing.
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« Skin and Body Protection: A lab coat is required. For larger quantities or procedures with a
higher risk of exposure, consider a chemical-resistant apron or suit.

« Respiratory Protection: If there is a risk of inhalation exposure despite the use of a fume
hood, a NIOSH/MSHA or European Standard EN 149 approved respirator should be used.[6]

Personal Protective Equipment Protocol

Initiate Work with
3,4-Difluoro-2-methylbenzonitrile

Double-Gloving Recommended

:

(Wear Chemical Safety Goggles)

'
(ser v com)
'

@dd Face Shield if Splash Risla

[Don Chemical-Resistant Gloves
( )

Use Respirator if Inhalation
Risk Persists

Proceed with Experiment
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Caption: Personal Protective Equipment (PPE) workflow for handling 3,4-Difluoro-2-
methylbenzonitrile.

Safe Handling and Storage Protocols

Adherence to strict protocols for handling and storage is paramount to preventing accidents.

Handling

e Avoid Contact: Do not get in eyes, on skin, or on clothing.[5]
e Ventilation: Use only in a well-ventilated area, preferably a chemical fume hood.[4][5]

e Hygiene: Wash hands thoroughly after handling.[4][7] Do not eat, drink, or smoke in the work
area.[5]

» Contaminated Clothing: Remove and wash contaminated clothing before reuse.[4][6]

Storage

o Container: Keep the container tightly closed in a dry and well-ventilated place.[5][7]

o Conditions: Store in a cool, dry place.[6]

e Security: Store in a locked-up area.[4]

e Incompatibilities: Keep away from strong oxidizing agents.[4]

First Aid and Emergency Procedures

Immediate and appropriate first aid can significantly reduce the severity of an exposure.

Table 2: First Aid Measures
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Exposure Route

First Aid Protocol

Source

Inhalation

Remove the person to fresh air
and keep them comfortable for
breathing. If breathing is
difficult or has stopped,
administer artificial respiration.
Seek immediate medical

attention.

[4]115]

Skin Contact

Immediately take off all
contaminated clothing. Rinse
the skin with plenty of water
and soap for at least 15
minutes. Seek immediate

medical attention.

[4151(6]

Eye Contact

Rinse cautiously with water for
several minutes. Remove
contact lenses if present and
easy to do. Continue rinsing
for at least 20 minutes. Seek

immediate medical attention.

[4]

Ingestion

Rinse mouth with water. Do
NOT induce vomiting. Never
give anything by mouth to an
unconscious person. Seek

immediate medical attention.

[4]115]

Accidental Release Measures

In the event of a spill, follow a pre-determined emergency plan.
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Accidental Release Protocol

Spill Detected

(Evacuate Unnecessary PersonneD

'

(Ensure Adequate VentilatiorD

:

(Don Appropriate PPE)

Contain Spill with Inert Absorbent
(e.g., sand, vermiculite)

@ollect into an Airtight Containea

@ispose of as Hazardous Waste)

(Decontaminate Spill Area)

Spill Neutralized

Click to download full resolution via product page

Caption: Step-by-step workflow for responding to a spill of 3,4-Difluoro-2-methylbenzonitrile.

© 2025 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b150818?utm_src=pdf-body-img
https://www.benchchem.com/product/b150818?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b150818?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exp!oratery

Check Availability & Pricing

Stability and Reactivity

« Stability: The compound is stable under recommended storage conditions.[4]
o Hazardous Reactions: No hazardous reactions are expected under normal processing.
» Incompatible Materials: Avoid contact with strong oxidizing agents.[4]

» Hazardous Decomposition Products: In the event of a fire, toxic fumes, including nitrogen
oxides (NOXx), carbon monoxide (CO), carbon dioxide (CO2), and hydrogen fluoride (HF),
may be formed.[7][8]

Toxicological and Ecological Information

» Toxicological Data: No specific toxicological data is available for this product.[4] However,
based on its GHS classification, it is considered acutely toxic.

o Ecotoxicity: There is no specific data available regarding the environmental impact of this
compound.[5] It is crucial to prevent its release into the environment, as its effects on aquatic
life are unknown. Discharge into drains or waterways must be avoided.[4]

Disposal Considerations

All waste materials, including contaminated absorbents and disposable PPE, must be treated
as hazardous waste.

» Procedure: Dispose of the contents and container at an approved waste disposal plant in
accordance with local, state, and federal regulations.[5][7]

» Professional Assistance: It is advisable to contact a licensed professional waste disposal
service to ensure compliance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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